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Compound of Interest

Compound Name: Calcium pidolate

Cat. No.: B1601923 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Calcium pidolate, the calcium salt of pyroglutamic acid, is recognized for its high solubility and

bioavailability compared to other calcium salts.[1][2] This makes it a compound of interest in

pharmaceutical and nutraceutical formulations where efficient calcium delivery is crucial.[1]

Calcium ions are vital second messengers in a multitude of cellular processes, including

neurotransmission, muscle function, and cell division.[2][3][4] Proper preparation of calcium
pidolate solutions is critical for ensuring accurate and reproducible results in experimental

settings. This document provides a detailed standard operating procedure for the preparation of

calcium pidolate solutions for research applications.

Chemical and Physical Properties
A thorough understanding of the properties of calcium pidolate is essential for its proper

handling and use.
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Property Value Reference

Chemical Formula C₁₀H₁₂CaN₂O₆ [5][6]

Molecular Weight 296.29 g/mol [5][6][7]

Appearance
White to creamy white

crystalline or granular powder
[8]

Solubility in Water Readily soluble; 24% at 20°C [3][8]

Solubility in Alcohol Very slightly soluble [8]

pH (5% w/v solution) 6.0 - 7.5

Elemental Calcium Content Approximately 13.5% [3]

Stability

Thermally stable; store in a

cool, dry, and well-ventilated

area away from heat and

sunlight.

[3][5][7]

Health and Safety Precautions
Calcium pidolate is generally considered non-hazardous. However, good laboratory practices

should always be followed.

Personal Protective Equipment (PPE): Wear safety glasses, a lab coat, and gloves when

handling the powder and solutions.[5][7][9] In case of significant dust generation, respiratory

protection may be necessary.[5][7]

Handling: Avoid contact with eyes, skin, and clothing.[5][7][9][10] Minimize dust formation.[5]

[7] Wash hands thoroughly after handling.[5][7][10]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place, protected

from sunlight.[5][7][10]

Spills: For small spills, use appropriate tools to place the solid in a waste disposal container.

[5] Clean the surface with water.[5] For large spills, avoid inhaling dust and contain the

material.[5][7]
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First Aid:

In case of eye contact: Rinse cautiously with water for several minutes.[10][11]

In case of skin contact: Wash off with soap and plenty of water.[9][11]

If inhaled: Move the person to fresh air.[10][11]

If swallowed: Rinse mouth with water. Do not induce vomiting.[10][11]

Experimental Protocol: Preparation of a 100 mM
Calcium Pidolate Stock Solution
This protocol describes the preparation of a 100 mM stock solution of calcium pidolate in

water. This concentration is a common starting point for further dilutions in cell culture or other

experimental systems.

Materials:

Calcium Pidolate powder (CAS: 31377-05-6)

High-purity water (e.g., Milli-Q® or equivalent)

Analytical balance

Spatula

Weighing paper or boat

Volumetric flask (appropriate size, e.g., 100 mL)

Magnetic stirrer and stir bar

pH meter (optional, for verification)

Sterile filter (0.22 µm) and syringe (for sterile applications)

Sterile storage bottles
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Procedure:

Calculate the required mass of Calcium Pidolate:

The molecular weight of calcium pidolate is 296.29 g/mol .

To prepare 100 mL (0.1 L) of a 100 mM (0.1 mol/L) solution:

Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (g) = 0.1 mol/L x 0.1 L x 296.29 g/mol = 2.9629 g

Weigh the Calcium Pidolate:

Place a weighing boat on the analytical balance and tare.

Carefully weigh out 2.963 g of calcium pidolate powder.

Dissolve the Calcium Pidolate:

Add approximately 80 mL of high-purity water to a 100 mL volumetric flask.

Add a magnetic stir bar to the flask.

Carefully transfer the weighed calcium pidolate powder into the flask.

Place the flask on a magnetic stirrer and stir until the powder is completely dissolved.

Calcium pidolate is freely soluble in water, so this should occur relatively quickly.

Adjust to Final Volume:

Once the powder is fully dissolved, remove the flask from the stirrer.

Carefully add high-purity water to the flask until the bottom of the meniscus reaches the

100 mL calibration mark.

Cap the flask and invert it several times to ensure the solution is homogeneous.

pH Measurement (Optional but Recommended):
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The expected pH of a 5% w/v solution (which is more concentrated than this 100 mM

solution) is between 6.0 and 7.5.

If required for the specific application, measure the pH of the solution using a calibrated

pH meter. Adjust if necessary with dilute HCl or NaOH, though for most applications this

should not be needed.

Sterilization (for cell culture and other sterile applications):

Draw the solution into a sterile syringe.

Attach a 0.22 µm sterile filter to the syringe.

Filter the solution into a sterile storage bottle.

Storage:

Label the bottle clearly with the name of the solution (100 mM Calcium Pidolate), the

date of preparation, and your initials.

Store the solution at 2-8°C. For long-term storage, aliquoting and freezing at -20°C can be

considered.

Quality Control
For applications requiring precise calcium concentrations, the final solution can be analytically

validated.

Appearance: The solution should be clear and colorless.

Calcium Concentration: The total calcium concentration can be determined using methods

such as atomic absorption spectrophotometry or ICP-OES.[12][13] Colorimetric assays using

reagents like o-cresolphthalein complexone are also available.[14]

Visualization of Experimental Workflow and
Signaling Pathway
Experimental Workflow for Solution Preparation
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The following diagram outlines the key steps in the preparation of a calcium pidolate solution.

Workflow for Preparing Calcium Pidolate Solution
Calculate Mass of
Calcium Pidolate

Weigh Calcium Pidolate Powder

Dissolve in High-Purity Water
(approx. 80% of final volume)

Adjust to Final Volume
in Volumetric Flask

Verify pH
(Optional)

Sterile Filter
(0.22 µm)

Store at 2-8°C or -20°C

Click to download full resolution via product page

Caption: Workflow for preparing calcium pidolate solution.

Calcium Signaling Pathway
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Calcium pidolate serves as a highly bioavailable source of calcium ions (Ca²⁺). Once

dissociated, Ca²⁺ acts as a universal second messenger. A key pathway initiated by many cell

surface receptors is the Phospholipase C (PLC) pathway, which leads to an increase in

intracellular Ca²⁺ concentration.
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Simplified IP₃/Ca²⁺ Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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